Cas no 135207-17-9 (1-Cyclopropyl-1H-imidazole)

1-Cyclopropyl-1H-imidazole Properties

Names and Identifiers

• 1-Cyclopropylimidazole
• 1-cyclopropyl-1H-imidazole
• 1-cyclopropyl-imidazole
• 1H-IMIDAZOLE, 1-CYCLOPROPYL-
• Cyclopropyl-1H-imidazole
• 1H-Imidazole,1-cyclopropyl-
• LMUSCNPAUSJVDG-UHFFFAOYSA-N
• 3906AD
• FCH2309450
• SY029758
• OR302079
• AK153121
• AX8289379
• ST24037965
• AMY5359
• AKOS023093425
• SCHEMBL945421
• CS-0036670
• AS-46606
• 135207-17-9
• CS2526
• AC-31150
• 1-cyclopropylimidazole
• MFCD22690770
• EN300-183373
• 1-Cyclopropyl-1H-imidazole
• DB-312094
• 1H-Imidazole, 1-cyclopropyl-
• +Expand

• MDL： MFCD22690770
• InChIKey： LMUSCNPAUSJVDG-UHFFFAOYSA-N
• Inchi： 1S/C6H8N2/c1-2-6(1)8-4-3-7-5-8/h3-6H,1-2H2
• SMILES： N1(C([H])=NC([H])=C1[H])C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 108.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 108.068748264g/mol
• Heavy Atom Count: 8
• Complexity: 88.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 17.8

Experimental Properties

• LogP: 1.21800
• PSA: 17.82000